Cas no 89816-96-6 (Dibenzothiophene, 1-ethyl-1,2,3,4-tetrahydro-)

• Product Name: Dibenzothiophene, 1-ethyl-1,2,3,4-tetrahydro-
• CAS No: 89816-96-6
• MF: C₁₄H₁₆S
• MW: 216.341842651367
• CID: 588213
• PubChem ID: 21789531
• Update Time: 2025-04-19

Dibenzothiophene, 1-ethyl-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Dibenzothiophene, 1-ethyl-1,2,3,4-tetrahydro-
• 1-ethyl-1,2,3,4-tetrahydrodibenzothiophene
• DTXSID10618079
• 89816-96-6
• 1-Ethyl-1,2,3,4-tetrahydrodibenzo[b,d]thiophene

• Inchi： 1S/C14H16S/c1-2-10-6-5-9-13-14(10)11-7-3-4-8-12(11)15-13/h3-4,7-8,10H,2,5-6,9H2,1H3
• InChI Key： CQQSEXVKLBMGGT-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2=C1CCCC2CC

Computed Properties

• Exact Mass: 216.09727168g/mol
• Monoisotopic Mass: 216.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 28.2Ų